3-methylhexan-3-amine
Overview
Description
3-methylhexan-3-amine is a type of amine, which is a derivative of ammonia. In amines, one, two, or all three hydrogen atoms in the ammonia molecule are replaced by hydrocarbon groups . The specific structure of 3-methylhexan-3-amine is not directly available, but it’s closely related to 2-Methyl-3-hexanamine .
Molecular Structure Analysis
The molecular structure of amines is determined by the number of carbon atoms bonded directly to the nitrogen atom. A primary (1°) amine has one alkyl (or aryl) group on the nitrogen atom, a secondary (2°) amine has two, and a tertiary (3°) amine has three . The specific molecular structure of 3-methylhexan-3-amine is not directly available, but it’s closely related to 2-Methyl-3-hexanamine .Chemical Reactions Analysis
Amines, including 3-methylhexan-3-amine, have the ability to act as weak organic bases. They can accept a proton from water to form substituted ammonium ions and hydroxide ions . Primary amines react with carbonyl compounds to form imines .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methylhexan-3-amine involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methylhexan-3-ol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: 3-methylhexan-3-ol is reacted with sodium borohydride in ethanol to form 3-methylhexan-3-ol borane.", "Step 2: Hydrochloric acid is added to the reaction mixture to hydrolyze the borane and form 3-methylhexan-3-amine hydrochloride.", "Step 3: Sodium hydroxide is added to the reaction mixture to neutralize the hydrochloric acid and form 3-methylhexan-3-amine.", "Step 4: The product is purified through distillation or recrystallization." ] } | |
CAS RN |
63430-00-2 |
Product Name |
3-methylhexan-3-amine |
Molecular Formula |
C7H17N |
Molecular Weight |
115.2 |
Purity |
95 |
Origin of Product |
United States |
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